Cas no 2680757-13-3 (tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate)

Tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate is a specialized heterocyclic compound featuring a thiazole core substituted with chloro, cyano, and carbamate functional groups. This intermediate is valuable in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactive sites that enable further functionalization. The tert-butyl carbamate group enhances stability and facilitates selective deprotection under mild conditions, while the chloro and cyano substituents offer versatile reactivity for nucleophilic substitution or cyclization reactions. Its well-defined structure and high purity make it suitable for precision applications in drug discovery and material science. The compound’s robust synthetic utility underscores its importance in advanced chemical development.

tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate structure

2680757-13-3 structure

Product Name:tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate

CAS No:2680757-13-3

MF:C₉H₁₀ClN₃O₂S

MW:259.712599277496

CID:5648236

PubChem ID:165907224

Update Time:2025-06-07

tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate
- EN300-28280705
- 2680757-13-3
- Inchi： 1S/C9H10ClN3O2S/c1-9(2,3)15-8(14)13-7-12-6(10)5(4-11)16-7/h1-3H3,(H,12,13,14)
- InChI Key： VOJYINDQHVKJBG-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)SC(=N1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 259.0182254g/mol
Monoisotopic Mass: 259.0182254g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 103Å²

tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28280705-1g	tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate	2680757-13-3		1g	$1599.0	2023-09-09
Enamine	EN300-28280705-5g	tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate	2680757-13-3		5g	$4641.0	2023-09-09
Enamine	EN300-28280705-10g	tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate	2680757-13-3		10g	$6882.0	2023-09-09
Enamine	EN300-28280705-0.05g	tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate	2680757-13-3	95.0%	0.05g	$1344.0	2025-03-19
Enamine	EN300-28280705-0.1g	tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate	2680757-13-3	95.0%	0.1g	$1408.0	2025-03-19
Enamine	EN300-28280705-0.25g	tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate	2680757-13-3	95.0%	0.25g	$1472.0	2025-03-19
Enamine	EN300-28280705-0.5g	tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate	2680757-13-3	95.0%	0.5g	$1536.0	2025-03-19
Enamine	EN300-28280705-1.0g	tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate	2680757-13-3	95.0%	1.0g	$1599.0	2025-03-19
Enamine	EN300-28280705-2.5g	tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate	2680757-13-3	95.0%	2.5g	$3136.0	2025-03-19
Enamine	EN300-28280705-5.0g	tert-butyl N-(4-chloro-5-cyano-1,3-thiazol-2-yl)carbamate	2680757-13-3	95.0%	5.0g	$4641.0	2025-03-19